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Compound of Interest

Compound Name: Stilbazo

Cat. No.: B1143335 Get Quote

This guide provides comprehensive safety and handling information for Stilbazo, a chemical

compound utilized in research and development, particularly in dye chemistry and as a

spectrophotometric reagent.[1][2][3] It is intended for researchers, scientists, and drug

development professionals who may handle this substance.

Chemical Identification and Properties
Stilbazo, also known by its systematic name Stilbene-4,4'-bis[(1-azo)-3,4-

dihydroxybenzene]-2,2'-disulfonic acid diammonium salt, is an azo dye.[2][3] Its primary use is

for research and development purposes and not for medicinal, household, or other uses.[4]
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Identifier Value

CAS Number 1571-36-4[2][3][4][5][6]

EC Number 216-389-7[4]

Molecular Formula C26H26N6O10S2[3][4][6]

Molecular Weight 646.65 g/mol [3][4][6]

Appearance Red to dark blue to black powder or crystal[3][5]

Solubility Soluble in water[5]

Synonyms

Stilbene-4,4'-bis[(1-azo)-3,4-

dihydroxybenzene]-2,2'-disulfonic Acid

Diammonium Salt[3][7]

Hazard Identification and Classification
Stilbazo is classified as a hazardous substance. The primary hazards are skin and eye

irritation.[1]

Hazard Classification Category

Skin Corrosion/Irritation Category 2[1]

Serious Eye Damage/Eye Irritation Category 2A[1]

Hazard Statements:

Causes skin irritation.[1]

Causes serious eye irritation.[1]

Signal Word: Warning[1]

Safe Handling and Storage Protocols
Proper handling and storage procedures are crucial to minimize risk.
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3.1. Engineering Controls and Personal Protective Equipment (PPE)

A general workflow for handling Stilbazo in a laboratory setting should prioritize safety through

engineering controls and appropriate personal protective equipment.
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General Laboratory Handling Workflow for Stilbazo

Preparation

Handling

Post-Handling

Work in a well-ventilated area
(e.g., chemical fume hood)

Don appropriate PPE:
- Safety glasses/face shield

- Protective gloves
- Dust respirator

Ensure

Handle substance carefully
to avoid dust formation

Proceed to

Avoid contact with skin,
eyes, and clothing

While ensuring

Wash hands and face
thoroughly after handling

After handling

Decontaminate work surfaces

Followed by

Click to download full resolution via product page

Caption: General Laboratory Handling Workflow for Stilbazo
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Ventilation: Handle in a well-ventilated place.[1][8] If dust or aerosols are generated, use a

local exhaust system.[1][8]

Eye/Face Protection: Wear safety glasses or a face shield.[1][8]

Skin Protection: Wear protective gloves.[1][8]

Respiratory Protection: Use a dust respirator.[1][8]

3.2. General Handling Precautions

Avoid formation of dust and aerosols.[4]

Avoid contact with skin, eyes, and clothing.[1][8]

Wash hands and face thoroughly after handling.[1][8]

Use non-sparking tools.[4]

Prevent fire caused by electrostatic discharge steam.[4]

3.3. Storage Conditions

Keep container tightly closed.[1][4]

Store in a dry, cool, and well-ventilated place.[4] A cool and dark place is recommended, with

temperatures below 15°C.[7]

Store away from incompatible materials such as oxidizing agents.[1][8]

Store apart from foodstuff containers.[4]

Emergency Procedures
In the event of exposure or a spill, follow these first-aid and emergency measures.
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Emergency Response Protocol for Stilbazo Exposure

Skin Contact Eye Contact Inhalation

Exposure Event

Wash with plenty of water

If on skin

Rinse cautiously with water
for several minutes

If in eyes

Move victim to fresh air

If inhaled

Take off contaminated clothing
and wash before reuse

If skin irritation occurs:
Get medical advice/attention

Remove contact lenses,
if present and easy to do.

Continue rinsing

If eye irritation persists:
Get medical advice/attention

If breathing is difficult,
give oxygen

If not breathing,
give artificial respiration

Consult a doctor

Click to download full resolution via product page

Caption: Emergency Response Protocol for Stilbazo Exposure

4.1. First-Aid Measures

If on Skin: Wash with plenty of water.[1][4] If skin irritation occurs, get medical advice or

attention.[1] Take off contaminated clothing and wash it before reuse.[1][4]

If in Eyes: Rinse cautiously with water for several minutes.[1][4] Remove contact lenses if

present and easy to do, and continue rinsing.[1][4] If eye irritation persists, get medical
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advice or attention.[1]

If Inhaled: Move the victim into fresh air.[4] If breathing is difficult, give oxygen.[4] If not

breathing, give artificial respiration and consult a doctor immediately.[4]

If Swallowed: Rinse mouth with water.[4] Do not induce vomiting.[4] Call a doctor or Poison

Control Center immediately.[4]

4.2. Accidental Release Measures

Use personal protective equipment.[1][8]

Keep people away from and upwind of the spill/leak.[1][8]

Prevent the product from entering drains.[1][8]

Sweep up the dust to collect it into an airtight container, being careful not to disperse it.[1][8]

4.3. Fire-Fighting Measures

Suitable Extinguishing Media: Use dry chemical, carbon dioxide, or alcohol-resistant foam.[4]

Advice for Firefighters: Wear a self-contained breathing apparatus for firefighting if

necessary.[4]

Toxicological and Ecological Information
Limited quantitative data is available for the toxicological and ecological effects of Stilbazo.

5.1. Toxicological Information

Acute Toxicity (Oral): No data available.[4]

Skin Corrosion/Irritation: No data available for a detailed description, but it is classified as

causing skin irritation.[1][4]

Serious Eye Damage/Irritation: No data available for a detailed description, but it is classified

as causing serious eye irritation.[1][4]
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5.2. Ecological Information

Toxicity to Fish: No data available.[4]

Persistence and Degradability: No data available.[4]

Bioaccumulative Potential: No data available.[4]

Disposal Considerations
Dispose of Stilbazo and its container in accordance with local, regional, and national

regulations.

Transport Information
UN Number (for reference only): UN2811[4]

This guide is intended to provide a comprehensive overview of the safety and handling

precautions for Stilbazo based on currently available information. It is essential to consult the

most recent Safety Data Sheet (SDS) from your supplier and to conduct a thorough risk

assessment before use.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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